1-Propanesulfinothioic acid, S-propyl ester 1-Propanesulfinothioic acid, S-propyl ester S-propyl propanethiosulfinate is a sulfinic acid derivative obtained by formal condensation of propanethiosulfinic acid with propanethiol. It has a role as a plant metabolite, a rat metabolite, an antioxidant and an antibacterial agent. It is a sulfoxide and a sulfinic acid derivative.
1-Propanesulfinothioic acid, S-propyl ester is a natural product found in Mimosa pudica, Allium ampeloprasum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 1948-52-3
VCID: VC21230016
InChI: InChI=1S/C6H14OS2/c1-3-5-8-9(7)6-4-2/h3-6H2,1-2H3
SMILES: CCCSS(=O)CCC
Molecular Formula: C6H14OS2
Molecular Weight: 166.3 g/mol

1-Propanesulfinothioic acid, S-propyl ester

CAS No.: 1948-52-3

Cat. No.: VC21230016

Molecular Formula: C6H14OS2

Molecular Weight: 166.3 g/mol

* For research use only. Not for human or veterinary use.

1-Propanesulfinothioic acid, S-propyl ester - 1948-52-3

Specification

Description S-propyl propanethiosulfinate is a sulfinic acid derivative obtained by formal condensation of propanethiosulfinic acid with propanethiol. It has a role as a plant metabolite, a rat metabolite, an antioxidant and an antibacterial agent. It is a sulfoxide and a sulfinic acid derivative.
1-Propanesulfinothioic acid, S-propyl ester is a natural product found in Mimosa pudica, Allium ampeloprasum, and other organisms with data available.
CAS No. 1948-52-3
Molecular Formula C6H14OS2
Molecular Weight 166.3 g/mol
IUPAC Name 1-propylsulfinylsulfanylpropane
Standard InChI InChI=1S/C6H14OS2/c1-3-5-8-9(7)6-4-2/h3-6H2,1-2H3
Standard InChI Key XPRZAEWSYWTDSQ-UHFFFAOYSA-N
SMILES CCCSS(=O)CCC
Canonical SMILES CCCSS(=O)CCC

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